Cas no 1694356-64-3 (4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid
• CAS No: 1694356-64-3
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6275870
• PubChem ID: 106820634
• Update Time: 2025-05-27

4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid
• EN300-1294482
• 1694356-64-3
• 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid

• Inchi： 1S/C20H22N2O4/c23-18(24)20(21-19(25)26-15-16-7-3-1-4-8-16)11-13-22(14-12-20)17-9-5-2-6-10-17/h1-10H,11-15H2,(H,21,25)(H,23,24)
• InChI Key： JHJQPSLNCRSNHI-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(C2C=CC=CC=2)CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid

4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid (CAS No. 1694356-64-3): An Overview

4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid (CAS No. 1694356-64-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the structure and function of many biologically active molecules.

The chemical structure of 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid features a piperidine ring substituted with a phenyl group at the 1-position and a carboxylic acid group at the 4-position. Additionally, the amino group at the 4-position is protected by a benzyloxycarbonyl (Cbz) moiety, which is commonly used in organic synthesis to prevent premature deamination during multi-step reactions.

Recent studies have highlighted the importance of 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid in various pharmacological applications. One notable area of research involves its potential as an intermediate in the synthesis of novel drugs targeting neurological disorders. The piperidine scaffold is known for its ability to modulate neurotransmitter systems, making it an attractive candidate for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

In addition to its therapeutic potential, 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid has been investigated for its role in enhancing drug delivery systems. The presence of the carboxylic acid group allows for the formation of ester prodrugs, which can improve the solubility and bioavailability of poorly water-soluble drugs. This property is particularly valuable in the development of oral formulations and targeted drug delivery systems.

The synthetic route to 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid typically involves several key steps. Initially, the piperidine ring is functionalized with a phenyl group through a nucleophilic substitution reaction. Subsequently, the amino group is protected using benzyl chloroformate, followed by the introduction of the carboxylic acid functionality via carboxylation or esterification reactions. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels.

The physical and chemical properties of 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound exhibits good stability under standard laboratory conditions but should be stored in a dry environment to prevent hydrolysis of the Cbz protecting group. Its solubility profile includes moderate solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various analytical and preparative techniques.

In terms of safety and handling, 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid should be managed with standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to minimize exposure risks.

The current research landscape for 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid is dynamic and evolving. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of this compound more accurately. These computational tools, combined with experimental data from high-throughput screening assays, have facilitated the identification of lead compounds with improved therapeutic profiles.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-1-phenylpiperidine-4-carboxylic acid (CAS No. 1694356-64-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.